3-(3,4-Dichlorophenyl)-1-(3,4,5-trimethoxybenzoyl)-3-pyrrolidineethanol methansulfonate

• IUPAC Name: 2-[3-(3,4-dichlorophenyl)-1-(3,4,5-trimethoxybenzoyl)pyrrolidin-3-yl]ethyl methanesulfonate
• InChI: InChI=1S/C23H27Cl2NO7S/c1-30-19-11-15(12-20(31-2)21(19)32-3)22(27)26-9-7-23(14-26,8-10-33-34(4,28)29)16-5-6-17(24)18(25)13-16/h5-6,11-13H,7-10,14H2,1-4H3
• InChI Key: XAQGIKARGNJNSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCC(C2)(CCOS(=O)(=O)C)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C23H27Cl2NO7S
• Molecular Weight: 532.4 g/mol

Description

3-(3,4-Dichlorophenyl)-1-(3,4,5-trimethoxybenzoyl)-3-pyrrolidineethanol methansulfonate is a useful research compound. Its molecular formula is C23H27Cl2NO7S and its molecular weight is 532.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 1-(3,4,5-trimethoxybenzoyl)-3-(3,4-dichlorophenyl)-3-(2-hydroxyethyl)pyrrolidine (200 mg, 0.44 mmol) and N,N-diisopropylethylamine (0.17 mL, 0.97 mmol) in dichloromethane (25 mL). Cool in a ice-bath. Add dropwise, methanesulfonyl chloride (0.066 g, 0.57 mmol). After 2 hours, extract with 1 M hydrochloric acid solution and 5% sodium bicarbonate solution. Dry the organic layer over MgSO4, filter, and concentrate in vacuo to give the title compound: Rf=0.42 (silica gel, 6% methanol/dichloromethane); mp; 64.0-66.0° C.